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Compound of Interest

Compound Name: Bzl-ile-ome hcl

Cat. No.: B2411998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of Benzyl-L-isoleucine methyl ester

hydrochloride (Bzl-Ile-OMe HCl), a commercially available amino acid derivative. Despite the

interest in its potential applications, a comprehensive review of publicly available scientific

literature reveals a notable absence of studies detailing its specific pharmacological activity,

mechanism of action, or involvement in defined signaling pathways. All available information

points to its primary role as a chemical intermediate, particularly in the field of peptide

synthesis.

Chemical Properties and Data
Bzl-Ile-OMe HCl is the hydrochloride salt of the methyl ester of L-isoleucine with a benzyl

group protecting the alpha-amino group. This protection strategy is common in organic

synthesis to prevent unwanted side reactions during peptide coupling. The key quantitative

data available for this compound is summarized in the table below.
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Property Value Reference

CAS Number 209325-69-9 [1]

Molecular Formula C₁₄H₂₁NO₂·HCl [1]

Molecular Weight 271.78 g/mol [1]

Appearance White to off-white solid

Storage Temperature 2-8°C [1]

Presumed Application in Peptide Synthesis
The structure of Bzl-Ile-OMe HCl strongly suggests its utility as a building block in solid-phase

or solution-phase peptide synthesis. The benzyl (Bzl) group serves as a protecting group for

the amine terminus, while the methyl ester (-OMe) protects the carboxyl terminus of the

isoleucine amino acid. This allows for the controlled, sequential addition of amino acids to build

a desired peptide chain.

General Experimental Workflow: Peptide Synthesis
While specific experimental protocols for the use of Bzl-Ile-OMe HCl are not detailed in the

literature, a generalized workflow for its incorporation into a peptide chain via solid-phase

peptide synthesis (SPPS) can be outlined. This process would involve the deprotection of the

N-terminal protecting group of a resin-bound amino acid, followed by the coupling of Bzl-Ile-
OMe HCl, and subsequent deprotection of its C-terminal methyl ester to allow for further chain

elongation.
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Generalized Peptide Synthesis Workflow
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Caption: Generalized workflow for incorporating Bzl-Ile-OMe HCl in peptide synthesis.

Signaling Pathways and Logical Relationships
Due to the lack of research on the biological activity of Bzl-Ile-OMe HCl, there are no known

signaling pathways in which it is directly involved. Its role is upstream of biological systems, in
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the chemical synthesis of peptides that may themselves be investigated for biological activity.

The logical relationship is that of a precursor component to a potentially bioactive molecule.

Logical Relationship of Bzl-Ile-OMe HCl
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Caption: Logical flow from chemical precursor to potential biological activity.

In conclusion, Bzl-Ile-OMe HCl is a valuable reagent for synthetic chemistry, particularly in the

construction of peptides for research and drug discovery. However, it is not itself a subject of

biological investigation according to the currently available scientific literature. Future research

may uncover direct biological roles for this compound, but for now, its significance lies in its

utility as a protected amino acid derivative for the synthesis of more complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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